Cas no 487-56-9 (4-hydroxy-1-benzofuran-5-carboxylic acid)

• Product Name: 4-hydroxy-1-benzofuran-5-carboxylic acid
• CAS No: 487-56-9
• MF: C₉H₆O₄
• MW: 178.14154291153
• MDL: MFCD15144246
• CID: 1112947
• PubChem ID: 82410240
• Update Time: 2025-04-23

4-hydroxy-1-benzofuran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-5-Benzofurancarboxylic acid
• 4-hydroxy-1-benzofuran-5-carboxylic acid
• AKOS022708482
• 4-Hydroxybenzofuran-5-carboxylic acid
• 4-Hydroxybenzofuran-5-carboxylicacid
• 5-Benzofurancarboxylic acid, 4-hydroxy-
• CS-0038619
• W11088
• 487-56-9
• DTXSID901285686
• AS-64222

• MDL： MFCD15144246
• Inchi： 1S/C9H6O4/c10-8-5-3-4-13-7(5)2-1-6(8)9(11)12/h1-4,10H,(H,11,12)
• InChI Key： UCRGNGLRQIWOTB-UHFFFAOYSA-N
• SMILES： O1C=CC2C(=C(C(=O)O)C=CC1=2)O

Computed Properties

• Exact Mass: 178.02660867g/mol
• Monoisotopic Mass: 178.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 4-hydroxy-1-benzofuran-5-carboxylic acid

Introduction to 4-hydroxy-5-Benzofurancarboxylic acid (CAS No. 487-56-9)

4-hydroxy-5-Benzofurancarboxylic acid, identified by its Chemical Abstracts Service (CAS) number 487-56-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic aromatic acid has garnered attention due to its versatile structural framework and potential applications in drug development, particularly in the synthesis of bioactive molecules. The compound belongs to the benzofuran class, characterized by a fused benzene and furan ring system, which contributes to its unique chemical properties and reactivity.

The structural motif of 4-hydroxy-5-Benzofurancarboxylic acid features a hydroxyl group at the 4-position and a carboxylic acid moiety at the 5-position of the benzofuran core. This specific arrangement imparts both acidic and basic characteristics, making it a valuable intermediate in various synthetic pathways. The presence of these functional groups enhances its solubility in polar solvents and facilitates further derivatization, enabling the construction of more complex molecular architectures.

In recent years, 4-hydroxy-5-Benzofurancarboxylic acid has been extensively studied for its pharmacological potential. Researchers have explored its role as a precursor in the synthesis of novel therapeutic agents targeting various diseases. One notable area of interest is its application in developing anti-inflammatory and analgesic compounds. The benzofuran scaffold is known to exhibit significant biological activity, and modifications at the 4-hydroxy and 5-carboxy positions can fine-tune the pharmacokinetic and pharmacodynamic properties of derived molecules.

Current studies have highlighted the compound's utility in designing molecules with enhanced binding affinity to specific biological targets. For instance, derivatives of 4-hydroxy-5-Benzofurancarboxylic acid have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The hydroxyl group at the 4-position allows for easy conjugation with other pharmacophores, enabling the development of hybrid molecules that combine multiple therapeutic effects.

The carboxylic acid functionality at the 5-position further extends the synthetic possibilities of 4-hydroxy-5-Benzofurancarboxylic acid. It can be esterified, amidated, or incorporated into peptide mimetics, expanding its applications in medicinal chemistry. These modifications not only enhance solubility but also improve metabolic stability, critical factors for drug efficacy and bioavailability.

Advances in computational chemistry have also played a pivotal role in understanding the reactivity and potential applications of 4-hydroxy-5-Benzofurancarboxylic acid. Molecular modeling studies have predicted new synthetic pathways and optimized reaction conditions, reducing experimental trial-and-error. These computational insights have accelerated the discovery process, allowing researchers to design more effective derivatives with minimal experimental effort.

The compound's role in drug discovery extends beyond kinase inhibitors. Emerging research suggests its potential as a scaffold for antiviral and antibacterial agents. The unique electronic distribution across the benzofuran ring system influences how it interacts with biological targets, making it a promising candidate for developing novel antimicrobial compounds. Additionally, its stability under various reaction conditions makes it an attractive choice for large-scale synthesis.

In industrial applications, 4-hydroxy-5-Benzofurancarboxylic acid is utilized as an intermediate in producing specialty chemicals and fine chemicals. Its structural complexity allows for diverse chemical transformations, making it a valuable building block in organic synthesis. Companies specializing in custom synthesis often incorporate this compound into their catalog due to its versatility and reactivity.

The environmental impact of synthesizing 4-hydroxy-5-Benzofurancarboxylic acid has also been a focus of recent research. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being explored to enhance sustainability without compromising yield or purity.

Future directions in studying 4-hydroxy-5-Benzofurancarboxylic acid include exploring its role in materials science. The benzofuran core's ability to form stable complexes with metals and other organic molecules makes it a candidate for developing new materials with applications ranging from electronics to coatings. Additionally, investigating its photophysical properties could lead to breakthroughs in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In conclusion,4-hydroxy-5-Benzofurancarboxylic acid (CAS No. 487-56-9) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and industrial chemistry. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As scientific understanding progresses, the potential applications of this compound are expected to expand further, driving innovation across multiple disciplines.